Cas no 98561-12-7 (2,4-dimethyl-2-propyl-1,3-dithiolane)

• Product Name: 2,4-dimethyl-2-propyl-1,3-dithiolane
• CAS No: 98561-12-7
• MF: C₈H₁₆S₂
• MW: 176.342639923096
• CID: 1990546
• PubChem ID: 57419
• Update Time: 2025-04-21

2,4-dimethyl-2-propyl-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-2-propyl-1,3-dithiolane
• BRN 0103902
• DTXSID20913183
• 1,3-DITHIOLANE, 2,4-DIMETHYL-2-PROPYL-
• 98561-12-7

• Inchi： 1S/C8H16S2/c1-4-5-8(3)9-6-7(2)10-8/h7H,4-6H2,1-3H3
• InChI Key： OHERLQGXFAEJFW-UHFFFAOYSA-N
• SMILES： S1C(C)CSC1(C)CCC

Computed Properties

• Exact Mass: 176.069342
• Monoisotopic Mass: 176.069342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 3.3

Experimental Properties

• Density: 0.978
• Boiling Point: 230.5°C at 760 mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals